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Compound of Interest

Compound Name: 6-Hydroxybentazon

Cat. No.: B030596

6-Hydroxybentazon: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and metabolic pathways of 6-Hydroxybentazon. The information is intended to
support research, scientific analysis, and drug development activities related to this compound.

Chemical Structure and Properties

6-Hydroxybentazon is a metabolite of the herbicide Bentazon.[1] Its chemical structure is
characterized by a benzothiadiazinone dioxide core with a hydroxyl group at the 6th position of
the benzene ring and an isopropyl group attached to the nitrogen at the 3rd position.

Chemical Structure:
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Table 1: Chemical Identifiers and Properties of 6-Hydroxybentazon

Property Value Source
6-hydroxy-3-(1-
methylethyl)-1H-2,1,3-
IUPAC Name T PubChem
benzothiadiazin-4(3H)-one 2,2-
dioxide
CAS Number 60374-42-7 United States Biological[1]
Molecular Formula C10H12N204S United States Biological[1]
Molecular Weight 256.28 g/mol United States Biological[1]
Melting Point 169-171 °C MyBioSource[2]
Boiling Point 477.6 °C at 760 mmHg Guidechem[3]

Physical Description

Yellow Solid

United States Biological[1]

SMILES

CC(C)N1C(=0)C2=C(NS1(=0)
=0)C=C(C=C2)0

Table 2: Solubility of 6-Hydroxybentazon
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Solvent Solubility Source
DMSO Soluble MyBioSource[2]
Methanol Soluble MyBioSource[2]

Metabolic Pathway of Bentazon to 6-
Hydroxybentazon

Bentazon is metabolized in plants and soil primarily through hydroxylation of the aromatic ring,
leading to the formation of 6-Hydroxybentazon and 8-Hydroxybentazon.[4] This metabolic
transformation is a key detoxification pathway. In some organisms, this hydroxylation is
catalyzed by cytochrome P450 monooxygenases. The resulting hydroxylated metabolites can
be further conjugated with glucose.
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Metabolic pathway of Bentazon to 6-Hydroxybentazon.

Experimental Protocols
Analysis of 6-Hydroxybentazon in Soil Samples by High-
Performance Liquid Chromatography (HPLC)

This protocol is adapted from a method for the analysis of Bentazon and its metabolites in soil.

[4]
1. Sample Preparation:

o Extraction:
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o Weigh 50 g of soil into a centrifuge tube.

o Add 100 mL of a mixture of acetonitrile and water (80:20, v/v).

o Shake vigorously for 1 hour.

o Centrifuge at 4000 rpm for 10 minutes.

o Collect the supernatant.

o Repeat the extraction of the solil pellet with another 50 mL of the acetonitrile/water mixture.

o Combine the supernatants.

Clean-up (Solid Phase Extraction - SPE):

[¢]

Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

[¢]

Load the combined supernatant onto the SPE cartridge.

[e]

Wash the cartridge with 5 mL of deionized water.

o

Elute the analytes with 5 mL of methanol.

[¢]

Evaporate the eluate to dryness under a gentle stream of nitrogen.

[¢]

Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

. HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

o Start with 20% acetonitrile, increasing to 80% over 15 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 20 pL.
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Detector: UV detector at 220 nm.

3. Quantification:

Prepare a series of standard solutions of 6-Hydroxybentazon in the mobile phase.

Inject the standards to create a calibration curve.

Quantify the amount of 6-Hydroxybentazon in the sample by comparing its peak area to the
calibration curve.
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Workflow for the analysis of 6-Hydroxybentazon in soil.
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Signaling Pathways and Mechanism of Action

As a metabolite of Bentazon, the primary mechanism of action of the parent compound is
relevant. Bentazon is a post-emergence herbicide that acts by inhibiting photosynthesis at
photosystem II (PSII) in susceptible plants. It binds to the D1 protein of the PSII complex,
blocking electron transport and leading to the production of reactive oxygen species, which
cause lipid peroxidation and ultimately cell death. While 6-Hydroxybentazon is a product of
detoxification, its own biological activity and potential signaling pathway interactions are areas
for further research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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